Cas no 64951-96-8 (Aloin Peracetate)

• Product Name: Aloin Peracetate
• CAS No: 64951-96-8
• MF: C₃₇H₃₈O₁₇
• MW: 754.69
• CID: 1064398
• PubChem ID: 145714565
• Update Time: 2025-10-29

Aloin Peracetate Chemical and Physical Properties

Names and Identifiers

• Aloin Peracetate
• Diacerin EP Impurity G
• CID 145714565
• Diacerein EP Impurity G
• Diacerein Impurity 6(Diacerein EP Impurity G)
• D-Glucitol, 1,5-anhydro-1-C-[4,5,10-tris(acetyloxy)-2-[(acetyloxy)methyl]-9-anthracenyl]-, tetraacetate, (S)- (9CI)
• 3-(acetoxymethyl)-10-((2S,3S,5R,6R)-3,4,5-triacetoxy-6-(acetoxymethyl)tetrahydro-2H-pyran-2-yl)anthracene-1,8,9-triyl triacetate
• 64951-96-8
• [3,4,5-triacetyloxy-6-[4,5,10-triacetyloxy-2-(acetyloxymethyl)-9,10-dihydroanthracen-9-yl]oxan-2-yl]methyl acetate

• Inchi： 1S/C37H40O17/c1-16(38)46-14-24-12-26-30(35-37(53-23(8)45)36(52-22(7)44)33(50-20(5)42)29(54-35)15-47-17(2)39)25-10-9-11-27(48-18(3)40)31(25)34(51-21(6)43)32(26)28(13-24)49-19(4)41/h9-13,29-30,33-37H,14-15H2,1-8H3
• InChI Key： TVHHSBQMCNHJSL-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C(C(C(C1C1C2C=CC=C(C=2C(C2C(=CC(COC(C)=O)=CC1=2)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 756.22654980g/mol
• Monoisotopic Mass: 756.22654980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 54
• Rotatable Bond Count: 19
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220
• XLogP3: 1.8

Experimental Properties

• Melting Point: >106°C (dec.)
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methaol (Slightly)

Aloin Peracetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Aloin Peracetate

Professional Introduction to Aloin Peracetate (CAS No. 64951-96-8)

Aloin Peracetate, a derivative of Aloin, is a compound of significant interest in the field of pharmaceutical chemistry and natural product research. With the CAS number 64951-96-8, this compound has garnered attention for its unique chemical properties and potential applications in various scientific domains. This introduction aims to provide a comprehensive overview of Aloin Peracetate, highlighting its chemical structure, synthesis methods, biological activities, and recent advancements in research.

The molecular structure of Aloin Peracetate is characterized by its acetylated form of aloin, which is derived from rhubarb roots. Aloin itself is a glycoside composed of two glucose units linked to an anthraquinone core. The acetylation process modifies the hydroxyl groups of aloin, resulting in a more stable and water-insoluble compound. This structural modification enhances the compound's pharmacokinetic properties, making it a valuable candidate for drug development.

In terms of synthesis, Aloin Peracetate is typically prepared through an acetylation reaction involving aloin and acetic anhydride in the presence of a catalyst. The choice of catalyst can influence the yield and purity of the final product. Recent studies have explored the use of solid acid catalysts, such as zeolites and heteropolyacids, which offer higher efficiency and selectivity compared to traditional liquid-phase reactions. These advancements not only improve the synthetic process but also reduce environmental impact by minimizing waste generation.

Beyond its synthetic significance, Aloin Peracetate has demonstrated remarkable biological activities that have piqued the interest of researchers. Studies have shown that Aloin Peracetate exhibits potent antioxidant properties, making it a promising candidate for anti-aging and anti-inflammatory applications. Additionally, its ability to inhibit certain enzymes has led to investigations into its potential as an antimicrobial agent. The compound's mechanism of action involves the modulation of cellular signaling pathways, particularly those related to oxidative stress and inflammation.

Recent research has also explored the role of Aloin Peracetate in cancer therapy. Preclinical studies indicate that Aloin Peracetate can induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress-responsive pathways. These findings have opened new avenues for developing novel chemotherapeutic agents that leverage the natural compounds found in plants like rhubarb. Furthermore, the compound's ability to selectively target cancer cells without significant toxicity to healthy tissues makes it an attractive option for further clinical investigation.

The pharmacokinetic profile of Aloin Peracetate has been another area of focus. Its acetylated structure enhances its bioavailability, allowing for more efficient absorption and distribution within the body. This property is particularly advantageous for oral formulations, where poor bioavailability often limits therapeutic efficacy. Research has also shown that Aloin Peracetate exhibits prolonged half-life upon administration, suggesting potential for once-daily dosing regimens in future pharmaceutical applications.

Regulatory considerations play a crucial role in the development and commercialization of Aloin Peracetate. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets stringent quality standards. Additionally, toxicological studies are essential to assess the safety profile of Aloin Peracetate before it can be approved for human use. These studies have thus far revealed no significant adverse effects at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The future prospects for Aloin Peracetate are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems are being explored to enhance its targeted action and minimize side effects. For instance, nanotechnology-based formulations could improve drug penetration into tissues and tumors while reducing systemic exposure. Such advancements could pave the way for more effective treatments for various diseases.

In conclusion, Aloin Peracetate (CAS No. 64951-96-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical properties, combined with recent findings on its biological activities and pharmacokinetic profile, make it a compelling candidate for further clinical investigation. As research continues to uncover new applications and optimize production methods, Aloin Peracetate is poised to play a vital role in addressing unmet medical needs.